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Compound of Interest

Compound Name: Jnj dgat2-A

Cat. No.: B10788057

Get Quote

Executive Summary
JNJ-DGAT2-A is a highly selective, small-molecule inhibitor of Diacylglycerol O-Acyltransferase

2 (DGAT2).[1] It is primarily utilized as a chemical probe to dissect the distinct roles of DGAT2

versus DGAT1 in triacylglycerol (TG) biosynthesis.

In comparative profiling, JNJ-DGAT2-A exhibits an IC50 of 0.14 µM (140 nM) against human

DGAT2, with a selectivity window of >70-fold against the closely related isoform DGAT1 and

the monoacylglycerol acyltransferase MGAT2. This high degree of specificity makes it a

superior tool for studying de novo lipogenesis (DNL) without confounding effects from the

dietary fat absorption pathways mediated by DGAT1 and MGATs.

Chemical & Mechanistic Profile
Chemical Identity[2][3]

Compound Name: JNJ-DGAT2-A

Chemical Structure: 3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-yl)ethyl]amino]-1,3-thiazol-

5-(4H)ylidene]methyl]phenoxy]benzonitrile[2][3][4]
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Molecular Weight: 523.38 g/mol

Class: Thiazole derivative[3]

Mechanism of Action
DGAT2 catalyzes the final committed step in triglyceride synthesis, covalently linking a fatty

acyl-CoA to diacylglycerol (DAG).[5] Unlike DGAT1, which is promiscuous and handles

exogenous fatty acid re-esterification (often for protection against lipotoxicity), DGAT2 is

functionally coupled to upstream de novo lipogenesis enzymes (like ACC and FAS) and

glycerol-3-phosphate acyltransferase (GPAT).

JNJ-DGAT2-A inhibits this catalytic transfer, effectively blocking the incorporation of

endogenously synthesized fatty acids into lipid droplets.

Cross-Reactivity Analysis
The utility of JNJ-DGAT2-A relies on its ability to spare other acyltransferases that share

substrate similarity (Acyl-CoA and DAG/MAG). The following data summarizes its performance

against key off-targets.

Comparative Potency Table
Target Enzyme Function IC50 (µM)

Selectivity Ratio
(vs DGAT2)

hDGAT2 De novo TG synthesis 0.14 1x (Primary Target)

hDGAT1
Exogenous FA re-

esterification
> 10.0 > 70x

hMGAT2
Dietary fat absorption

(Intestine)
> 10.0 > 70x

ACAT1/2
Cholesterol

esterification
Inactive* High Selectivity

*Note: While specific IC50 values for ACATs are often not reported in primary screening

summaries, JNJ-DGAT2-A is widely cited as selective against the broader acyltransferase
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family in lipid metabolism panels.

Deep Dive: DGAT1 Cross-Reactivity
The most critical distinction is between DGAT1 and DGAT2.

The Challenge: Both enzymes catalyze the same reaction (DAG + Acyl-CoA → TAG + CoA)

but have distinct physiological roles. Non-selective inhibitors (or dual inhibitors) abolish all

TG synthesis, often leading to severe lipotoxicity in experimental models because the cell

cannot sequester free fatty acids.

JNJ-DGAT2-A Performance: With a >70-fold window, JNJ-DGAT2-A allows DGAT1 to remain

active. This permits the cell to continue esterifying exogenous fatty acids (preventing

lipotoxicity) while specifically blocking the storage of de novo synthesized lipids. This

functional separation is validated by isotope tracing (see Section 4.2).

Deep Dive: MGAT Cross-Reactivity
MGAT2 (Monoacylglycerol O-acyltransferase 2) is crucial for the resynthesis of TG in the

intestine.

Significance: Cross-reactivity with MGAT2 would confound studies on intestinal lipid

absorption or hepatic lipid assembly.

Performance: JNJ-DGAT2-A shows no significant inhibition of MGAT2 at physiologically

relevant concentrations (<10 µM), ensuring that observed effects are due to the blockade of

the final DAG-to-TAG step, not the upstream MAG-to-DAG step.

Experimental Validation Protocols
To validate the selectivity of JNJ-DGAT2-A in your own research, use the following "Self-

Validating" protocols.

Protocol A: Enzymatic Inhibition Assay (Sf9 Membranes)
The Gold Standard for determining IC50.
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Rationale: Uses insect cell membranes overexpressing human DGAT2 to isolate the enzyme

from other cellular lipogenic machinery.

Preparation: Harvest Sf9 cells expressing hDGAT2. Lyse and isolate microsomal

membranes via ultracentrifugation (100,000 x g).

Reaction Mix: Prepare buffer containing 100 mM Tris-HCl (pH 7.4), 100 mM sucrose, BSA

(free fatty acid free), and MgCl2.

Substrates:

Acceptor: sn-1,2-dioleoylglycerol (200 µM final).

Donor: [14C]-Oleoyl-CoA (25 µM final, ~50 nCi/reaction).

Inhibitor: Add JNJ-DGAT2-A (serial dilution in DMSO) to the reaction mix. Pre-incubate for 10

mins.

Initiation: Add membrane protein (5-10 µg). Incubate at 37°C for 10-20 minutes (must remain

in linear range).

Termination: Stop reaction with isopropanol:heptane:water (80:20:2).

Quantification: Phase separation. Extract heptane layer (containing [14C]-TAG). Count via

liquid scintillation.[6]

Validation: Calculate IC50. Valid if positive control (known broad DGAT inhibitor like

A922500) shows full inhibition.

Protocol B: Cellular Isotope Tracing (Functional
Selectivity)
The "Self-Validating" assay that proves DGAT2 specificity in a living system (based on Qi et al.,

2012).

Rationale: DGAT2 prefers substrates from de novo synthesis (glycerol pathway), while DGAT1

prefers exogenous fatty acids. Using labeled glycerol differentiates the two.[7][8][9]
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Cell System: HepG2 cells (express both DGAT1 and DGAT2).[9][10]

Treatment: Pre-treat cells with JNJ-DGAT2-A (e.g., 1 µM and 10 µM) for 1 hour.

Labeling: Add [13C3-D5]-Glycerol (stable isotope) to the media. Incubate for 4 hours.

Lipid Extraction: Extract total lipids using the Folch method (Chloroform:Methanol 2:1).

Analysis: Analyze TG species via LC-MS/MS.

Target Signal: Look for TG species containing the heavy glycerol backbone.

Interpretation (The Validation Logic):

High Selectivity: JNJ-DGAT2-A should dose-dependently inhibit the formation of [13C3-

D5]-TG (DGAT2 driven).

Specificity Check: If the inhibitor is selective, the incorporation of exogenous unlabeled

Oleic Acid (if added) into TG should be minimally affected compared to the glycerol trace,

as DGAT1 (uninhibited) will handle the exogenous FA.

Visualizations
Pathway Diagram: DGAT2 Specificity
This diagram illustrates the distinct substrate pools for DGAT1 and DGAT2 and where JNJ-

DGAT2-A acts.
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Caption: JNJ-DGAT2-A selectively blocks the conversion of de novo synthesized DAG to TAG,

sparing the DGAT1-mediated exogenous pathway.

Workflow: Isotope Validation Assay
This workflow visualizes the experimental logic for Protocol B.
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Caption: Step-by-step workflow for the stable isotope tracing assay to confirm functional

selectivity in live cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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